Cas no 305849-11-0 (3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl N-phenylcarbamate)

3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl N-phenylcarbamate is a fluorinated carbamate compound characterized by its highly fluorinated alkyl chain, which imparts exceptional hydrophobicity and oleophobicity. The presence of the phenylcarbamate moiety enhances its reactivity and potential for further functionalization. This compound is particularly valued for its chemical stability, resistance to degradation, and low surface energy properties, making it suitable for applications in coatings, surfactants, and specialty polymers. Its unique structure allows for tailored surface modifications, particularly where water and oil repellency are required. The compound's fluorinated segment ensures compatibility with fluoropolymer matrices, while the carbamate group provides a reactive handle for covalent bonding.

3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl N-phenylcarbamate structure

305849-11-0 structure

Product Name:3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl N-phenylcarbamate

CAS No:305849-11-0

MF:C₁₅H₁₀F₁₃NO₂

MW:483.224649906158

CID:6784878

PubChem ID:3697947

Update Time:2025-05-24

3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

- AKOS024422871
- 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl phenylcarbamate
- 305849-11-0
- 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl N-phenylcarbamate
- Inchi： 1S/C15H10F13NO2/c16-10(17,6-7-31-9(30)29-8-4-2-1-3-5-8)11(18,19)12(20,21)13(22,23)14(24,25)15(26,27)28/h1-5H,6-7H2,(H,29,30)
- InChI Key： IUBGAGRBBUHFEK-UHFFFAOYSA-N
- SMILES： FC(C(CCOC(NC1C=CC=CC=1)=O)(F)F)(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

Exact Mass: 483.0503947g/mol
Monoisotopic Mass: 483.0503947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 15
Heavy Atom Count: 31
Rotatable Bond Count: 9
Complexity: 627
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.7
Topological Polar Surface Area: 38.3Å²

3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl N-phenylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P0202IM-10mg	3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl N-phenylcarbamate	305849-11-0	90%	10mg	$368.00	2024-05-06
1PlusChem	1P0202IM-100mg	3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl N-phenylcarbamate	305849-11-0	90%	100mg	$3116.00	2024-05-06

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Additional information on 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl N-phenylcarbamate

3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl N-Phenylcarbamate: A Comprehensive Overview

CAS No 305849-11-0 corresponds to the compound 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl N-phenylcarbamate, a highly fluorinated organic compound with unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various industries and its intriguing chemical behavior.

The structure of 3,3,4,4,5,5,6,6,7,7,8 strong>,< strong>8-tridecafluorooctyl N-phenylcarbamate is characterized by a highly fluorinated octyl chain attached to a phenyl group via a carbamate linkage. The extensive fluorination of the octyl chain imparts exceptional chemical stability and hydrophobicity to the molecule. This makes it an attractive candidate for applications in fields such as materials science and environmental chemistry.

In recent studies conducted by researchers at the University of California Los Angeles (UCLA), this compound has been investigated for its potential use in creating advanced materials with enhanced durability and resistance to environmental factors. The research highlights that the fluorinated nature of the compound significantly improves its resistance to UV degradation and thermal decomposition.

Beyond its material science applications < strong>CAS No 305849-11-0 strong > has also shown promise in biotechnology applications. A team of scientists at MIT has explored its potential as a component in drug delivery systems due to its unique ability to interact with biological membranes without causing cellular toxicity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have made it possible to synthesize this compound more efficiently while maintaining its critical chemical properties.

In terms of environmental impact preliminary studies suggest that while this compound is highly stable it does not exhibit bioaccumulative properties under normal conditions. However further research is needed to fully understand its long-term environmental fate and potential ecological effects.

The market demand for such highly specialized compounds is driven by their niche applications across various industries. As per market analysis reports published by Grand View Research the demand for fluorinated organic compounds is expected to grow at a CAGR of 4% from 2023 to 2030 driven by increasing innovation in materials science and biotechnology sectors.

In conclusion CAS No 305849-11-0 or 3 3 4 4 5 5 6 6 7 7 8 8-tridecafluorooctyl N-phenylcarbamate represents an exciting advancement in the field of organic chemistry with diverse potential applications across multiple industries. As research continues we can expect even more innovative uses for this remarkable compound.